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Compound of Interest

Methyl 2-acetylamino-3-
Compound Name:
chloropropionate

Cat. No.: B016465

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and safety considerations for Methyl 2-acetylamino-3-chloropropionate. This
compound, a halogenated amino acid derivative, serves as a crucial chiral intermediate in the
synthesis of various pharmaceutical and specialty chemicals.

Chemical Identity and Structure

Methyl 2-acetylamino-3-chloropropionate is an organic compound classified as a carboxylic
acid derivative.[1] Its structure features a chlorine atom, making it a halogenated compound.[1]
The IUPAC name for this chemical is methyl 2-acetamido-3-chloropropanoate.[2] It is also
commonly known by synonyms such as N-Acetyl-3-chloroalanine methyl ester and DL-N-
Acetyl-beta-chloroalanine methyl ester.[2][3]
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Identifier Value

IUPAC Name methyl 2-acetamido-3-chloropropanoate[2]
Molecular Formula CeH10CINOs[2][3][4][5]

Molecular Weight 179.60 g/mol [2][3][4][5]

CAS Number 18635-38-6[1][3][4][6], 87333-22-0[2][7]
Canonical SMILES CC(=O)NC(CCI)C(=0)OC[2]

InChl Key IGKDMFMKAAPDDN-UHFFFAOY SA-N[2][5]

Physicochemical Properties

At room temperature, Methyl 2-acetylamino-3-chloropropionate typically appears as a white
to off-white crystalline solid.[1] Depending on its purity, it may also present as a colorless liquid
or viscous liquid with a faint, characteristic amine-like or ester-like odor.[1] It is soluble in water.

A summary of its key physicochemical properties is presented below.

Property Value

Melting Point 74-76°C[3][4]

Boiling Point 303.6 £ 27.0 °C at 760 mmHg[1][3][4]
Density 1.2+ 0.1 g/lcm3[4]

Flash Point 137.4 £ 23.7 °C[4]

Storage Temperature 2-8°C[1][3]

pKa 14.01 + 0.46 (Predicted)[1]

Water Solubility Soluble[1]

Computed Physicochemical Data

Computational models provide further insight into the molecular properties of Methyl 2-
acetylamino-3-chloropropionate.
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Computed Property Value Source

LogP -0.27 Guidechem[1], Chemsrc[4]
Polar Surface Area 55.40 A2 Chemsrc[4], PubChem][2]
Index of Refraction 1.451 Guidechem[1]

Molar Refractivity 40.05 cm? Guidechem[1]

Molar Volume 148.7 cm3 Guidechem[1]

Surface Tension 36 dyne/cm Guidechem[1]

Enthalpy of Vaporization 54.39 kJ/mol Guidechem[1]

Vapour Pressure 0.000924 mmHg at 25°C Guidechem[1]

Experimental Protocols
Synthesis of Methyl (R)-2-acetamido-3-
chloropropionate[6]

This protocol details the synthesis via N-acetylation followed by esterification. The compound is
typically prepared by reacting 2-amino-3-chloropropionic acid with acetic anhydride or acetyl
chloride, followed by esterification with methanol.[1]

Materials:

e (R)-methyl 2-amino-3-chloropropionate (30 g)

 Diethyl ether (400 mL)

o Acetic anhydride (20 mL)

Procedure:

e Suspend 30 g of (R)-methyl 2-amino-3-chloropropionate in 400 mL of diethyl ether.

e Cool the suspension to a temperature range of 0-5°C.
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e Slowly add 20 mL of acetic anhydride dropwise to the stirred suspension, ensuring the
temperature is maintained between 0-5°C.

 After the dropwise addition is complete, continue stirring the mixture for an additional 40
minutes.

e Gradually warm the reaction mixture to 15-25°C and continue stirring for 1-2 hours.
o Collect the precipitated solid product by filtration.
e Wash the collected solid with cold diethyl ether.

e Dry the final product under vacuum to yield methyl (R)-2-acetamido-3-chloropropionate.
(Reported yield: 33.3 g, 85%).[6]

Applications and Role in Synthesis

Methyl 2-acetylamino-3-chloropropionate is a valuable building block in organic synthesis,
particularly for creating more complex molecules. It is recognized as a key intermediate for the
development of chiral pharmaceuticals.[1] Its utility stems from the reactive sites within its
structure, which allow for further chemical modifications. The substance can be used to
synthesize other organic compounds, such as amides, acids, and esters.[8] It has also been
explored in bioscience as a potential enzyme inhibitor or substrate and as a candidate
molecule in drug research.[8]

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of Methyl 2-
acetylamino-3-chloropropionate and its role as a chemical intermediate.
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Caption: Synthesis workflow for Methyl 2-acetylamino-3-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetylamino-3-chloropropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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